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In the landscape of psychopharmacology, a multitude of compounds are investigated for their

potential therapeutic benefits. This guide provides a detailed comparison of the well-

established tricyclic antidepressant, Clomipramine, with the lesser-known compound,

Closiramine. While extensive research has solidified Clomipramine's place in clinical practice,

particularly for obsessive-compulsive disorder (OCD) and major depressive disorder (MDD),

information regarding the clinical efficacy of Closiramine remains scarce. This analysis will

delve into the available data for both molecules, highlighting the significant disparity in our

current understanding of their therapeutic potential.

Clomipramine: A Deep Dive into a Well-Established
Tricyclic Antidepressant
Clomipramine, marketed under brand names such as Anafranil, is a tricyclic antidepressant

(TCA) that has been in clinical use for decades.[1] Its efficacy has been substantiated through

numerous clinical trials, making it a valuable tool in the management of various psychiatric

conditions.

Chemical Properties and Mechanism of Action
Clomipramine is a dibenzazepine derivative with the chemical formula C₁₉H₂₃ClN₂.[2][3] Its

therapeutic effects are primarily attributed to its potent inhibition of the reuptake of serotonin (5-

HT) and, to a lesser extent, norepinephrine (NE) in the synaptic cleft.[1][4][5][6] This action
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increases the concentration of these neurotransmitters, which are crucial for mood regulation.

[4][5] While its primary mechanism is on serotonin and norepinephrine transporters,

Clomipramine also interacts with other receptors, including muscarinic, histaminergic, and

adrenergic receptors, which contributes to its side effect profile.[1][5]
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Mechanism of action of Clomipramine.

Therapeutic Uses and Efficacy
Clomipramine is approved by the US Food and Drug Administration (FDA) for the treatment of

obsessive-compulsive disorder in adults and children aged 10 years and older.[7][8][9] It is also

widely used off-label for major depressive disorder, panic disorder, chronic pain, and other

conditions.[1][2][4][7][8]

Numerous studies have demonstrated the significant efficacy of Clomipramine in treating OCD.

[10][11][12] In multicenter, double-blind, placebo-controlled trials, Clomipramine was shown to

be significantly more effective than placebo in reducing OCD symptoms.[10][12] For instance,

in one study, the mean reduction in the Yale-Brown Obsessive Compulsive Scale (Y-BOCS)

score was 38% to 44% for patients treated with Clomipramine, compared to 3% to 5% for those

on placebo.[10]
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Study
Treatment

Group

Number of

Patients

Primary

Outcome

Measure

Mean %

Improvement

Multicenter Trial

1
Clomipramine 118 Y-BOCS Score ~38%

Placebo 121 Y-BOCS Score ~4%

Multicenter Trial

2
Clomipramine 142 Y-BOCS Score ~44%

Placebo N/A Y-BOCS Score ~5%

Table 1: Summary of Efficacy Data for Clomipramine in OCD.

While not FDA-approved for depression in the United States, Clomipramine is recognized as a

highly effective antidepressant.[1] Some evidence suggests it may have superior efficacy

compared to other antidepressants, particularly in severe or treatment-resistant cases.[1] A

meta-analysis of head-to-head trials comparing TCAs and selective serotonin reuptake

inhibitors (SSRIs) found no overall difference in responder rates between the two classes.[2][4]

Experimental Protocols: A Look at a Representative
Clinical Trial for OCD
A typical multicenter, double-blind, placebo-controlled clinical trial evaluating the efficacy of

Clomipramine for OCD would follow a structure similar to this:
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Workflow of a typical Clomipramine clinical trial.

Methodology:

Patient Selection: Patients meeting the Diagnostic and Statistical Manual of Mental

Disorders (DSM) criteria for OCD and with a baseline severity score above a certain

threshold on a standardized scale (e.g., Y-BOCS) are enrolled.

Randomization: Participants are randomly assigned to receive either Clomipramine or a

placebo in a double-blind fashion, meaning neither the patients nor the researchers know

who is receiving the active drug.
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Dosing: The Clomipramine dose is typically initiated at a low level and gradually increased

over several weeks to a therapeutic dose (e.g., up to 250 mg per day) to improve tolerability.

[8][13]

Assessments: Patients are regularly assessed throughout the trial for changes in OCD

symptoms using validated scales like the Y-BOCS, as well as for the emergence of any side

effects.

Data Analysis: At the end of the trial period (e.g., 10-12 weeks), the change in symptom

scores between the Clomipramine and placebo groups is statistically analyzed to determine

the efficacy of the treatment.

Closiramine: An Enigma in Psychopharmacology
In stark contrast to the wealth of information on Clomipramine, data on Closiramine is

exceptionally limited.

Chemical Properties and Postulated Mechanism of
Action
Closiramine has the chemical formula C₁₈H₂₁ClN₂.[12] Publicly available information classifies

it as a histamine-1 (H1) receptor antagonist. This suggests a potential application in treating

allergic conditions or as a sedative, but its effects on mood or obsessive-compulsive symptoms

have not been documented in the available scientific literature.

Property Closiramine

Molecular Formula C₁₈H₂₁ClN₂

Molecular Weight 300.83 g/mol

Mechanism of Action Histamine-1 Receptor Antagonist

Table 2: Chemical and Pharmacological Properties of Closiramine.

Efficacy and Clinical Data: A Notable Absence

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK541006/
https://www.ocduk.org/overcoming-ocd/medication/clomipramine/
https://www.benchchem.com/product/b1614964?utm_src=pdf-body
https://www.benchchem.com/product/b1614964?utm_src=pdf-body
https://www.benchchem.com/product/b1614964?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1883256/
https://www.benchchem.com/product/b1614964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough search of scientific databases reveals a lack of published clinical trials or any form

of efficacy data for Closiramine in the treatment of any medical condition. There are no

comparative studies against Clomipramine or any other therapeutic agent. The term

"Clospipramine" has appeared in some literature, but it is often used as a synonym for

Clomipramine, indicating a likely typographical error.[6]

Conclusion: An Unbalanced Comparison
This guide highlights the significant disparity in the available scientific knowledge between

Clomipramine and Closiramine. Clomipramine is a well-researched and clinically validated

medication with proven efficacy in treating OCD, depression, and other psychiatric disorders.

Its mechanism of action, therapeutic benefits, and side effect profile are well-documented.

Conversely, Closiramine remains an obscure compound with no available clinical efficacy

data. Its classification as a histamine-1 receptor antagonist suggests a pharmacological profile

distinct from that of Clomipramine. Therefore, a direct comparison of the therapeutic efficacy of

these two molecules is not feasible based on the current body of scientific evidence. For

researchers and drug development professionals, Clomipramine serves as a benchmark for a

successful psychopharmacological agent, while Closiramine represents one of the countless

molecules that have yet to be clinically evaluated, if at all.

Disclaimer: Due to the lack of clinical data for Closiramine, a direct comparison of its efficacy

with Clomipramine cannot be made. The information provided is based on the currently

available scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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